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Introduction

cis-2-Octene, a readily available olefin, serves as a versatile building block in the synthesis of
a variety of fine chemicals. Its C8 backbone and the specific stereochemistry of its internal
double bond offer unique opportunities for the construction of complex molecules, including
insect pheromones, flavor and fragrance components, and intermediates for pharmaceuticals.
This document provides detailed application notes and experimental protocols for key
transformations of cis-2-octene, including metathesis, Wacker oxidation, hydroformylation, and
epoxidation.

Key Properties of cis-2-Octene

Property Value

CAS Number 7642-04-8

Molecular Formula CsH1e

Molecular Weight 112.21 g/mol

Boiling Point 126 °C

Density 0.73 g/cm?3
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l. Olefin Metathesis: Synthesis of Insect
Pheromones

Olefin metathesis, particularly Z-selective cross-metathesis, is a powerful tool for the synthesis
of insect pheromones, many of which are long-chain alkenes or their derivatives with a specific
cis double bond geometry. While direct examples starting from cis-2-octene are not
extensively detailed in readily available literature, the principles of Z-selective metathesis can
be applied to create valuable pheromone precursors. The following protocol is a representative
example of a Z-selective cross-metathesis reaction that can be adapted for cis-2-octene.

Logical Workflow for Pheromone Synthesis via Cross-
Metathesis
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 To cite this document: BenchChem. [Application Notes and Protocols: cis-2-Octene in the
Synthesis of Fine Chemicals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085535#cis-2-octene-in-the-synthesis-of-fine-
chemicals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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